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Compound of Interest

Compound Name:
2-Chloro-6-phenylpyridine-4-

carbaldehyde

CAS No.: 881402-38-6

Cat. No.: B1505032

Get Quote

Executive Summary
In the development of heterocyclic pharmaceutical scaffolds, 2-Chloro-6-phenylpyridine-4-
carbaldehyde serves as a critical intermediate, particularly for kinase inhibitors and complex

Schiff base ligands. Its structural integrity is defined by the coexistence of an electron-deficient

pyridine core, an inductively withdrawing chlorine atom, and a conjugated phenyl ring.

This guide analyzes the Carbonyl (C=O) Stretch, the most diagnostic infrared spectral feature

for this compound. By comparing its vibrational frequency against standard aromatic and

heterocyclic aldehydes, we establish a robust identification protocol that distinguishes this

specific scaffold from common structural analogs and synthetic impurities.

Spectroscopic Profile: The Carbonyl Stretch
The carbonyl stretch for 2-Chloro-6-phenylpyridine-4-carbaldehyde typically appears in the

1718 – 1725 cm⁻¹ range. This value represents a distinct shift from standard carbocyclic

aldehydes due to the unique electronic push-pull mechanisms of the trisubstituted pyridine ring.
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Mechanistic Drivers of Frequency Shift
Pyridine Core (Electron Withdrawal): The nitrogen atom in the ring withdraws electron

density via induction (-I effect), destabilizing the C=O bond's single-bond resonance

character. This increases the bond order, shifting the frequency higher than benzaldehyde.

2-Chloro Substituent (Inductive Boost): The chlorine atom at the meta-position (relative to the

aldehyde at C4) exerts a strong inductive withdrawing effect (-I), further stiffening the C=O

bond and raising the wavenumber.

6-Phenyl Substituent (Conjugative Damping): The phenyl ring provides a reservoir of π-

electrons. While primarily conjugated to the pyridine ring, it offers a weak mesomeric

donation (+M) that slightly counteracts the electron withdrawal, preventing the frequency

from shifting as high as an acid chloride.

Comparative Analysis: Product vs. Alternatives
To validate the identity of 2-Chloro-6-phenylpyridine-4-carbaldehyde, it must be compared

against its structural "alternatives"—precursors and analogs likely to be present in the synthetic

matrix.

Table 1: Comparative IR Carbonyl Frequencies
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Compound Structure Type
C=O Frequency
(cm⁻¹)

Shift Mechanism

2-Chloro-6-

phenylpyridine-4-

carbaldehyde

Target Scaffold 1718 – 1725

Net effect of Pyridine

(-I), Cl (-I), and Ph

(+M).

Benzaldehyde Standard Aromatic 1703 – 1710
Strong conjugation

lowers frequency.

Pyridine-4-

carbaldehyde
Heterocyclic Analog 1715 – 1718

Nitrogen withdrawal

raises frequency vs.

Benzaldehyde.

2-Chloropyridine-4-

carbaldehyde
Chlorinated Analog 1725 – 1735

Strong inductive effect

of Cl without Ph

buffering.

2-Chloro-6-

phenylpyridine-4-

carboxylic acid

Oxidation Impurity 1680 – 1700

Hydrogen bonding

lowers C=O; Broad O-

H band present.

Diagnostic Logic[1][2]
Vs. Benzaldehyde: If your spectrum shows a peak near 1700 cm⁻¹, suspect a lack of the

pyridine nitrogen influence or contamination with carbocyclic starting materials.

Vs. Acid Impurity: The presence of a broad band at 2500–3000 cm⁻¹ (O-H stretch) combined

with a lower C=O frequency (<1700 cm⁻¹) indicates over-oxidation to the carboxylic acid.

Electronic Pathway Visualization
The following diagram illustrates the competing electronic effects that determine the specific

vibrational frequency of the target molecule.
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Caption: Figure 1. Competing electronic effects on the carbonyl center. Red arrows indicate

withdrawing effects that raise frequency; green arrows indicate donating effects.

Experimental Protocol: Characterization Workflow
To ensure data integrity and reproducibility, follow this self-validating protocol.

A. Sample Preparation
Preferred Method: Attenuated Total Reflectance (ATR)

Rationale: As a solid intermediate (MW 217.65), ATR minimizes sample prep errors

associated with KBr pellet grinding (e.g., moisture absorption).

Crystal Contact: Ensure high pressure is applied to the diamond crystal to maximize the

evanescent wave penetration into the rigid aromatic lattice.

B. Acquisition Parameters[1][3][4][5][6]
Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res for resolving Fermi resonance).

Scans: Minimum 16 scans to improve Signal-to-Noise (S/N) ratio.

Range: 4000 – 600 cm⁻¹.

C. Validation Steps (Self-Check)
The "Aldehyde Doublet": Look for the Fermi resonance doublet of the aldehyde C-H stretch

at ~2820 cm⁻¹ and ~2720 cm⁻¹.
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Note: If the 2720 cm⁻¹ peak is missing, the C=O peak at 1720 cm⁻¹ may belong to a

ketone or ester impurity, not the aldehyde.

Fingerprint Confirmation: Verify the C-Cl stretch band in the 1050 – 1100 cm⁻¹ region

(aromatic chloro).

Start: Solid Sample

Apply to ATR Crystal
(High Pressure Clamp)

Acquire Spectrum
(4000-600 cm⁻¹)

Check 1718-1725 cm⁻¹
(Strong C=O?)
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Caption: Figure 2. Decision tree for validating the presence of the aldehyde functionality using

IR markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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